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Compound of Interest

Compound Name: N-Benzylglycine Hydrochloride

Cat. No.: B556280 Get Quote

CAS Number: 7689-50-1

This technical guide provides an in-depth overview of N-Benzylglycine Hydrochloride, a

versatile building block in organic synthesis and a compound of interest for researchers,

scientists, and drug development professionals. This document outlines its chemical properties,

provides detailed experimental protocols for its synthesis, and explores its role in modulating

key signaling pathways.

Chemical and Physical Properties
N-Benzylglycine Hydrochloride is a white to off-white crystalline solid.[1] It is the

hydrochloride salt of N-benzylglycine, which enhances its stability and solubility in aqueous

solutions.[1] This compound is a derivative of the amino acid glycine, where a benzyl group is

attached to the nitrogen atom.

A summary of its key quantitative data is presented in the table below for easy reference and

comparison.
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Property Value Source(s)

CAS Number 7689-50-1 [1][2][3]

Molecular Formula C₉H₁₁NO₂·HCl [3]

Molecular Weight 201.65 g/mol [2][3]

Melting Point 228-232 °C (decomposes) [4][5]

Appearance
White to off-white crystalline

powder
[1]

Solubility Soluble in water [1]

Synonyms
N-Benzylglycine Hydrochloride is known by several synonyms in the scientific literature and

chemical catalogs. These include:

Bzl-Gly-OH·HCl[1][4][6]

Benzylaminoacetic acid hydrochloride[1][6]

2-(benzylamino)acetic Acid Hydrochloride[6][7]

N-(phenylmethyl)glycine hydrochloride[5]

Experimental Protocols
Synthesis of N-Benzylglycine Hydrochloride
This protocol describes a common method for the synthesis of N-Benzylglycine
Hydrochloride from glycine and benzyl chloride.

Materials:

Glycine

Benzyl chloride
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Sodium carbonate (Na₂CO₃)

Hydrochloric acid (HCl)

Ethanol

Diethyl ether

Distilled water

Procedure:

Preparation of Sodium Glycinate: In a round-bottom flask, dissolve glycine (1 equivalent) in

an aqueous solution of sodium carbonate (1.1 equivalents). Stir the mixture at room

temperature until the glycine is completely dissolved.

Benzylation: To the solution of sodium glycinate, add benzyl chloride (1 equivalent) dropwise

while maintaining the temperature at 40-50 °C. Stir the reaction mixture vigorously for 2-3

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Extract the

aqueous layer with diethyl ether to remove any unreacted benzyl chloride and other organic

impurities.

Acidification and Precipitation: Carefully acidify the aqueous layer with concentrated

hydrochloric acid until the pH is approximately 1-2. A white precipitate of N-Benzylglycine
Hydrochloride will form.

Isolation and Purification: Cool the mixture in an ice bath to maximize precipitation. Collect

the solid product by vacuum filtration and wash it with cold distilled water and then with a

small amount of cold ethanol.

Drying: Dry the purified N-Benzylglycine Hydrochloride under vacuum to obtain the final

product.

Applications in Research and Drug Development
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N-Benzylglycine Hydrochloride serves as a crucial starting material and intermediate in the

synthesis of various organic compounds and pharmaceutical agents.[8] Its structural motif is

found in a number of bioactive molecules.

Derivatives of N-benzylglycine have been investigated for their potential to modulate the

activity of neurotransmitter receptors, particularly glycine receptors (GlyRs) and N-methyl-D-

aspartate (NMDA) receptors.[8] Glycine itself is a major inhibitory neurotransmitter in the

central nervous system, and its receptors are targets for a variety of therapeutic agents. The

modulation of these receptors can have significant effects on neuronal excitability and synaptic

transmission.

Signaling Pathway Modulation
The glycine receptor (GlyR) is a ligand-gated ion channel that, upon binding to glycine, opens

to allow the influx of chloride ions, leading to hyperpolarization of the neuron and inhibition of

its firing. N-Benzylglycine and its derivatives can act as allosteric modulators of GlyRs,

meaning they can bind to a site on the receptor that is different from the glycine binding site

and alter the receptor's response to glycine. This modulation can either enhance or inhibit the

receptor's function, making such compounds valuable tools for studying neuronal signaling and

as potential therapeutic agents for conditions involving neuronal hyperexcitability, such as

epilepsy and neuropathic pain.

Below is a diagram illustrating the general concept of Glycine Receptor modulation.
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Caption: Modulation of the Glycine Receptor signaling pathway.

Experimental Workflow
The following diagram outlines the key steps in the synthesis and purification of N-
Benzylglycine Hydrochloride.
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Caption: Workflow for the synthesis of N-Benzylglycine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. brainly.com [brainly.com]

2. organic chemistry - Synthesise the CBZ derivative of glycine from glycine and benzyl
chloroformate - Chemistry Stack Exchange [chemistry.stackexchange.com]

3. echemi.com [echemi.com]

4. Page loading... [wap.guidechem.com]

5. Modulation of glycine receptor function: a novel approach for therapeutic intervention at
inhibitory synapses? - PubMed [pubmed.ncbi.nlm.nih.gov]

6. m.youtube.com [m.youtube.com]

7. chembk.com [chembk.com]

8. Allosteric modulation of glycine receptors - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [N-Benzylglycine Hydrochloride: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556280#n-benzylglycine-hydrochloride-cas-number-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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